Cas no 478064-79-8 (Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl-)

• Product Name: Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl-
• CAS No: 478064-79-8
• MF: C₁₀H₁₅ClN₂S
• MW: 230.757499933243
• MDL: MFCD02186929
• CID: 5232166
• Update Time: 2026-03-07

Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl-

• MDL： MFCD02186929
• Inchi： 1S/C10H15ClN2S/c1-8-3-2-4-13(6-8)7-9-5-12-10(11)14-9/h5,8H,2-4,6-7H2,1H3
• InChI Key： XWHGDDRUUWBESD-UHFFFAOYSA-N
• SMILES： N1(CC2SC(Cl)=NC=2)CCCC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl-

Introduction to Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl-

Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl-, with CAS No. 478064-79-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered nitrogen-containing heterocycles. The presence of a thiazole ring and a chlorine substituent introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl- consists of a piperidine ring with a methyl group at the 3-position and a (2-chloro-5-thiazolyl)methyl substituent at the 1-position. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its aromaticity and ability to participate in hydrogen bonding. The chlorine substituent further enhances the molecule's electronic versatility, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl- exhibits potent inhibitory activity against certain proteases, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in catalytic processes. Researchers have found that the thiazole moiety can act as a coordinating group in transition metal-catalyzed reactions, enhancing the efficiency of certain organic transformations. This makes it a promising candidate for green chemistry initiatives, where the development of efficient and sustainable catalysts is highly valued.

The synthesis of Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl- involves a multi-step process that combines principles from heterocyclic chemistry and alkylation reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral environments such as biological systems.

From an environmental perspective, studies on the biodegradation and toxicity of this compound are ongoing. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms under controlled laboratory conditions. However, further research is required to fully understand its environmental impact and ensure its safe use in industrial applications.

In conclusion, Piperidine, 1-[(2-chloro-5-thiazolyl)methyl]-3-methyl-, CAS No. 478064-79-8, is a versatile compound with promising applications in drug discovery and catalysis. Its unique structural features and reactivity make it an important subject of study for chemists and pharmacologists alike. As research continues to uncover its potential, this compound is expected to play an increasingly significant role in advancing both academic and industrial goals.